Cas no 62533-02-2 (Benzenesulfonyl chloride, 2-(2-thienyl)-)

• Product Name: Benzenesulfonyl chloride, 2-(2-thienyl)-
• CAS No: 62533-02-2
• MF: C₁₀H₇ClO₂S₂
• MW: 258.744379281998
• CID: 1639387
• Update Time: 2024-09-11

Benzenesulfonyl chloride, 2-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-(2-thienyl)-

• Inchi： 1S/C10H7ClO2S2/c11-15(12,13)10-6-2-1-4-8(10)9-5-3-7-14-9/h1-7H
• InChI Key： WNFRMBXFAYUDOL-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC=C1C1SC=CC=1

Computed Properties

• Exact Mass: 257.95771
• Monoisotopic Mass: 257.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Melting Point: 82-83 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 390.9±25.0 °C(Predicted)
• PSA: 34.14